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Compound of Interest |

Compound Name: Nonyltrimethylammonium
CAS No.: 35819-23-9
Cat. No.: B1210114

Get Quote

Executive Summary & Scientific Rationale

This guide details the experimental framework for evaluating the antimicrobial efficacy of
Nonyltrimethylammonium (C9-TAB) formulations. While C12—C16 quaternary ammonium
compounds (QACSs) are industry standards for high-potency disinfection, C9-TAB
(Nonyltrimethylammonium bromide/chloride) represents a critical "short-chain" surfactant. Its
unique hydrophobicity profile (Log P) allows it to serve as a model for membrane kinetics and
offers distinct solubility advantages in specific low-foam or high-solubility applications.

The Core Challenge: QAC efficacy is non-linear. It relies heavily on the Critical Micelle
Concentration (CMC) and the specific interaction with bacterial phospholipid bilayers. Testing
C9 formulations requires rigorous control of neutralization and organic load, as short-chain
QACs are often more susceptible to interference than their long-chain counterparts.

Mechanism of Action (The "Why")
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C9-TAB functions as a cationic surfactant. The positively charged trimethylammonium
headgroup binds electrostatically to negatively charged regions of the bacterial cell wall
(teichoic acids in Gram-positives; lipopolysaccharides in Gram-negatives). The hydrophobic
nonyl (C9) tail then intercalates into the cytoplasmic membrane, causing:

Displacement of divalent cations (

).

Destabilization of the lipid bilayer.

Leakage of intracellular constituents (

, DNA/RNA).

Cell lysis.

Visualization: QAC Membrane Disruption Pathway
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Figure 1: Step-wise mechanism of C9-TAB induced cell death. The C9 tail length dictates the
kinetics of the intercalation step.

Critical Experimental Factors
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Before initiating protocols, three variables must be standardized to ensure data trustworthiness.

Neutralization Validation (The "Self-Validating" System)

Crucial: You cannot trust a "kill" result if you haven't proven you stopped the killing. QACs
adhere to glass and plastics.

o Standard Neutralizer: Dey-Engley (D/E) Neutralizing Broth or Letheen Broth (containing
Lecithin and Polysorbate 80).

 Validation Control: You must perform a "Neutralizer Toxicity" and "Neutralizer Efficacy”
control (ASTM E1054) to prove the neutralizer stops the C9-TAB activity without killing the
bacteria itself.

Formulation Stability & CMC

C9-TAB forms micelles. Efficacy often changes drastically above the CMC.

» Guidance: Measure efficacy at concentrations both below and above the CMC (~130-140
mM for C9-TAB in water, though this varies by salt concentration).

» Solvent: Use sterile deionized water or phosphate buffer (pH 7.2). Avoid anionic buffers (like
some carboxylates) which can precipitate the cationic QAC.

Interfering Substances

QACs are deactivated by organic load (protein) and hard water (
).
o Clean Conditions: Sterile saline/water.

 Dirty Conditions: Supplement with 5% Bovine Serum Albumin (BSA) or Yeast Extract to
simulate real-world soil.

Detailed Protocols
Protocol A: Minimum Inhibitory Concentration (MIC)
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Standard: CLSI MO7 (Broth Microdilution) Objective: Determine the lowest concentration of C9-
TAB that inhibits visible growth.

Materials:

e Cation

e To cite this document: BenchChem. [Technical Application Note: Antimicrobial Efficacy
Profiling of Nonyltrimethylammonium Formulations]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1210114/docs#technical-application-
note-antimicrobial-efficacy-profiling-of-nonyltrimethylammonium-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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